Cas no 438220-50-9 (5-[(4-chloro-3-methylphenoxy)methyl]furan-2-carbaldehyde)

• Product Name: 5-[(4-chloro-3-methylphenoxy)methyl]furan-2-carbaldehyde
• CAS No: 438220-50-9
• MF: C₁₃H₁₁ClO₃
• MW: 250.677643060684
• MDL: MFCD02090894
• CID: 3057575
• PubChem ID: 1229862
• Update Time: 2025-05-19

5-[(4-chloro-3-methylphenoxy)methyl]furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-((4-Chloro-3-methylphenoxy)methyl)furan-2-carbaldehyde
• 5-[(4-chloro-3-methylphenoxy)methyl]furan-2-carbaldehyde
• MFCD02090894
• CS-0217899
• SB61356
• AKOS000304077
• 5-(4-Chloro-3-methylphenoxymethyl)-furan-2-carbaldehyde
• ALBB-001110
• LS-01113
• EN300-92289
• Oprea1_124037
• STK301722
• BBL038320
• 5-[(4-Chloro-3-methylphenoxy)methyl]-2-furancarboxaldehyde
• AK-968/41170406
• Z275128268
• DTXSID501191934
• 5-[(4-chloro-3-methylphenoxy)methyl]-2-furaldehyde
• 5-(4-chloro-3-methylphenoxymethyl)furan-2-carbaldehyde
• G22524
• 438220-50-9

• MDL： MFCD02090894
• Inchi： 1S/C13H11ClO3/c1-9-6-10(4-5-13(9)14)16-8-12-3-2-11(7-15)17-12/h2-7H,8H2,1H3
• InChI Key： YFCVKBSWUILOON-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)OCC1=CC=C(C=O)O1

Computed Properties

• Exact Mass: 250.0396719Da
• Monoisotopic Mass: 250.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 39.4Ų

Additional information on 5-[(4-chloro-3-methylphenoxy)methyl]furan-2-carbaldehyde

Professional Introduction to Compound with CAS No. 438220-50-9 and Product Name: 5-[(4-chloro-3-methylphenoxy)methyl]furan-2-carbaldehyde

The compound with the CAS number 438220-50-9 and the product name 5-[(4-chloro-3-methylphenoxy)methyl]furan-2-carbaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a furan-2-carbaldehyde moiety combined with a 4-chloro-3-methylphenoxy group creates a versatile scaffold that is conducive to further chemical modifications and biological evaluations.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The furan ring, known for its stability and reactivity, serves as an excellent platform for designing molecules with enhanced pharmacological properties. The aldehyde functionality at the 2-position of the furan ring not only allows for condensation reactions but also facilitates the introduction of various substituents, making it a valuable intermediate in synthetic chemistry.

The 4-chloro-3-methylphenoxy group appended to the molecule introduces electronic and steric effects that can modulate the bioactivity of the compound. This particular substitution pattern has been widely studied in the context of developing kinase inhibitors, particularly those targeting tyrosine kinases, which play a crucial role in cancer signaling pathways. The chlorine atom at the 4-position enhances lipophilicity, while the methyl group at the 3-position provides steric hindrance, both of which are critical factors in determining molecular interactions with biological targets.

Recent studies have highlighted the importance of 5-[(4-chloro-3-methylphenoxy)methyl]furan-2-carbaldehyde as a key intermediate in the synthesis of small-molecule inhibitors. Researchers have leveraged its reactivity to develop derivatives that exhibit potent activity against various enzymes implicated in diseases such as cancer and inflammation. For instance, modifications to the aldehyde group have led to compounds that demonstrate inhibitory effects on cyclin-dependent kinases (CDKs), which are essential for cell cycle regulation.

The compound's structural features also make it an attractive candidate for exploring structure-activity relationships (SAR). By systematically varying substituents on the furan-2-carbaldehyde and 4-chloro-3-methylphenoxy moieties, chemists can gain insights into how different functional groups influence binding affinity and selectivity. This approach has been instrumental in optimizing lead compounds for clinical development, ensuring that final drug candidates exhibit high efficacy and minimal side effects.

Advances in computational chemistry have further accelerated the discovery process for this class of compounds. Molecular modeling techniques allow researchers to predict how 5-[(4-chloro-3-methylphenoxy)methyl]furan-2-carbaldehyde interacts with biological targets at an atomic level. These predictions are invaluable for guiding synthetic efforts and prioritizing compounds for experimental validation. Additionally, virtual screening methods enable high-throughput identification of potential drug candidates from large libraries, significantly reducing the time and cost associated with traditional discovery paradigms.

The synthesis of 5-[(4-chloro-3-methylphenoxy)methyl]furan-2-carbaldehyde involves multi-step organic transformations that highlight its synthetic versatility. Key steps include formylation at the 2-position of the furan ring followed by nucleophilic substitution with the 4-chloro-3-methylphenoxy)methanol precursor. This synthetic route exemplifies modern organic synthesis strategies, where efficient and scalable methodologies are paramount for industrial applications.

In conclusion, 5-[(4-chloro-3-methylphenoxy)methyl]furan-2-carbaldehyde (CAS No. 438220-50-9) represents a promising entity in pharmaceutical research. Its unique structural features and reactivity make it a valuable building block for developing novel therapeutics. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will undoubtedly play a pivotal role in shaping future treatments for human diseases.